![molecular formula C21H26N2O4S B2845596 N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide CAS No. 921995-76-8](/img/structure/B2845596.png)
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide” is a chemical compound. Its molecular formula is C₂₃H₂₇F₃N₂O₄S . The compound contains several functional groups, including an oxazepine ring, a sulfonamide group, and a benzene ring .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a cyclic structure. The oxazepine ring, a seven-membered ring containing an oxygen and a nitrogen atom, is a key structural feature .Scientific Research Applications
Enzyme Inhibition and Antimicrobial Activity
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide and its derivatives have been investigated for their enzyme inhibition capabilities and antimicrobial activities. These compounds exhibit strong inhibition against therapeutically relevant human carbonic anhydrases, showcasing their potential in treating conditions associated with abnormal enzyme activity. Moreover, the synthesis of new series of N-ethyl-N-methylbenzenesulfonamide derivatives has demonstrated significant cytotoxic activity against human cell lines, including lung and liver carcinoma, highlighting their potential as antiproliferative agents. The compounds have also shown antimicrobial activity, suggesting their utility in combating infectious diseases (El-Gilil, 2019).
Anticancer Properties
Several studies focus on the anticancer properties of sulfonamide derivatives, including those related to this compound. For instance, derivatives have been synthesized and characterized with promising photophysical properties for applications in photodynamic therapy, a treatment modality for cancer. The high singlet oxygen quantum yield of these derivatives makes them potential candidates for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis and Chemical Properties
The synthesis of these compounds often involves novel methodologies that enhance the understanding of chemical reactions and compound stability. For example, the generation of benzosultams via trifluoromethylation under visible light has been explored, showcasing innovative approaches to synthesizing complex sulfonamide derivatives. Such studies not only contribute to the field of organic synthesis but also open new avenues for creating compounds with enhanced biological activities (Xiang, Kuang, & Wu, 2016).
Molecular Docking and Biological Screening
The design and synthesis of novel derivatives have been complemented by molecular docking and biological screening studies. These efforts aim to evaluate the compounds' potential as effective antimicrobial and antiproliferative agents, with some showing promising results against specific human tumor cell lines and microbial strains. Such studies are crucial in identifying lead compounds for further development as therapeutic agents (Abd El-Gilil, 2019).
properties
IUPAC Name |
N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-3,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4S/c1-6-23-18-10-8-16(12-19(18)27-13-21(4,5)20(23)24)22-28(25,26)17-9-7-14(2)15(3)11-17/h7-12,22H,6,13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHKLSRXNXASJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)C)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.